![molecular formula C6H5BrN2S B2677131 2-Bromo-6-methylimidazo[2,1-b]thiazole CAS No. 1289058-10-1](/img/structure/B2677131.png)
2-Bromo-6-methylimidazo[2,1-b]thiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Bromo-6-methylimidazo[2,1-b][1,3]thiazole is a chemical compound with the molecular formula C6H5BrN2S . It is a derivative of imidazothiazole, a class of compounds that have been the subject of significant research due to their potential applications in medicinal chemistry .
Synthesis Analysis
The synthesis of 2-Bromo-6-methylimidazo[2,1-b]thiazole and its derivatives often involves the reaction of 2-aminothiazoles with halo carbonyl compounds . A modern industrial method for the synthesis of 6-oxazolyl-substituted imidazo[2,1-b]thiazole has been proposed, which uses a three-reactor multistage system with a continuous flow without isolation of intermediate compounds .Molecular Structure Analysis
The molecular structure of this compound is characterized by a bromine atom (Br) attached to a thiazole ring, which is fused with an imidazole ring. The methyl group (CH3) is attached to the imidazole ring .Scientific Research Applications
Antimicrobial and Antitubercular Activities
Research has demonstrated the potential of compounds related to "2-Bromo-6-methylimidazo[2,1-b]thiazole" in the treatment of tuberculosis and other infectious diseases. For instance, derivatives of imidazo[2,1-b][1,3]thiazole, synthesized through reactions involving 2-bromoimidazole precursors, have shown promising activity against Mycobacterium tuberculosis, the causative agent of tuberculosis. These compounds were also evaluated for their efficacy against neglected tropical diseases, revealing interesting activity against Chagas disease, although they were inactive against leishmaniasis (Thompson et al., 2017). Additionally, another study reported the synthesis of thiazole–imidazo[2,1-b][1,3,4]thiadiazole hybrids using ionic liquids, which exhibited significant antitubercular activity against Mycobacterium tuberculosis in vitro (Ramprasad et al., 2016).
Anticancer Activities
Compounds derived from "this compound" have been explored for their anticancer properties. A method for assembling the imidazo[2,1-b][1,3]thiazole system has been proposed, leading to compounds with moderate ability to suppress the growth of kidney cancer cells, with lesser effects on prostate, colon cancer, and leukemia cell lines (Potikha & Brovarets, 2020). Another study highlighted the synthesis of new benzimidazole-coumarin conjugates as potent anti-hepatitis C virus agents, showcasing the versatility of bromoimidazole derivatives in therapeutic development (Hwu et al., 2008).
properties
IUPAC Name |
2-bromo-6-methylimidazo[2,1-b][1,3]thiazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN2S/c1-4-2-9-3-5(7)10-6(9)8-4/h2-3H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVKMBGJERMFABS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C=C(SC2=N1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1289058-10-1 |
Source
|
Record name | 2-bromo-6-methylimidazo[2,1-b][1,3]thiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.